molecular formula C20H27N3O3S B14722049 Methyl 4-[3-(3,3-dimethylbutanamido)phenyl]-1,6-dimethyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 5993-70-4

Methyl 4-[3-(3,3-dimethylbutanamido)phenyl]-1,6-dimethyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Cat. No.: B14722049
CAS No.: 5993-70-4
M. Wt: 389.5 g/mol
InChI Key: NXGDSESRPINRDV-UHFFFAOYSA-N
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Description

Methyl 4-[3-(3,3-dimethylbutanamido)phenyl]-1,6-dimethyl-2-sulfanylidene-1

Properties

CAS No.

5993-70-4

Molecular Formula

C20H27N3O3S

Molecular Weight

389.5 g/mol

IUPAC Name

methyl 6-[3-(3,3-dimethylbutanoylamino)phenyl]-3,4-dimethyl-2-sulfanylidene-1,6-dihydropyrimidine-5-carboxylate

InChI

InChI=1S/C20H27N3O3S/c1-12-16(18(25)26-6)17(22-19(27)23(12)5)13-8-7-9-14(10-13)21-15(24)11-20(2,3)4/h7-10,17H,11H2,1-6H3,(H,21,24)(H,22,27)

InChI Key

NXGDSESRPINRDV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(NC(=S)N1C)C2=CC(=CC=C2)NC(=O)CC(C)(C)C)C(=O)OC

Origin of Product

United States

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